4-Chloro-2-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(2-chloro-5-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10Cl2O4/c1-21-15(20)8-2-5-13(17)12(6-8)11-7-9(16)3-4-10(11)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key: OKDKXLRAECRNQX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Cl)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C15H10Cl2O4
• DSSTOX Substance ID: DTXSID10691988
• Molecular Weight: 325.1 g/mol
• CAS RN: 1261955-83-2

Description

4-Chloro-2-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%, is a synthetic compound that has been used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of 172-174°C. This compound is soluble in water, ethanol, and acetonitrile, and it is also stable under alkaline and acidic conditions. It has been used in a wide range of laboratory experiments due to its high purity and stability.

Mechanism of Action

4-Chloro-2-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%, is an organic compound that acts as a starting material for the synthesis of various heterocyclic compounds. It acts as a nucleophilic reagent, which means that it can react with electrophiles, such as halogens and other organic compounds. This reaction is known as a nucleophilic substitution reaction, and it is used in the synthesis of various organic compounds, such as esters, amides, and amines.
Biochemical and Physiological Effects
4-Chloro-2-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%, has not been studied in detail for its biochemical and physiological effects. However, it is known to be an organic compound with a wide range of applications in scientific research. It has been used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and antifungal agents, and it has also been used in the synthesis of various heterocyclic compounds, such as indoles and pyrazoles.

Advantages and Limitations for Lab Experiments

4-Chloro-2-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%, has several advantages for use in laboratory experiments. It is a white, crystalline solid with a melting point of 172-174°C, and it is soluble in water, ethanol, and acetonitrile. Furthermore, it is stable under alkaline and acidic conditions, making it suitable for a wide range of laboratory experiments. However, it is important to note that this compound is a synthetic compound and should be handled with caution.

Future Directions

There are several potential future directions for the use of 4-Chloro-2-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%. It could be used in the synthesis of more complex organic compounds, such as polymers, or it could be used in the synthesis of various pharmaceuticals, such as antibiotics or antiviral agents. Additionally, it could be used in the synthesis of various heterocyclic compounds, such as indoles and pyrazoles. Furthermore, it could be used in the synthesis of various catalysts, such as Lewis acids and bases. Finally, it could be used in the synthesis of various dyes and pigments.

Synthesis Methods

4-Chloro-2-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%, is synthesized from the reaction of 4-chlorobenzoic acid and 2-chloro-5-methoxycarbonylphenylmagnesium bromide. The reaction is carried out in a solvent such as ethanol or acetonitrile at a temperature of 0-10°C. The product is then purified by recrystallization from ethanol or acetonitrile.

Scientific Research Applications

4-Chloro-2-(2-chloro-5-methoxycarbonylphenyl)benzoic acid, 95%, has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of various heterocyclic compounds, such as indoles and pyrazoles. It has also been used as a reagent in the synthesis of various organic compounds, such as esters, amides, and amines. Additionally, it has been used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and antifungal agents.